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Compound of Interest

Compound Name: 2-chloro-N-propylpropanamide
CAS No.: 94318-71-5
Cat. No.: B1370612
Get Quote
. J

Executive Summary & Chemical Profile

2-chloro-N-propylpropanamide acts as a versatile electrophilic scaffold ("warhead") in
medicinal chemistry.[1] Its reactivity is driven by the

-chloro substituent, which serves as an excellent leaving group for nucleophilic substitution (
) reactions.[1] This allows for the rapid generation of diverse

-functionalized amides, a structural motif common in ion channel blockers, local anesthetics,
and agrochemicals (e.g., napropamide analogs).[1]
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Property Specification
IUPAC Name 2-chloro-N-propylpropanamide
CAS Number 94318-71-5

Molecular Formula

Molecular Weight 149.62 g/mol

White to off-white crystalline solid or ail (purity
Appearance

dependent)

Soluble in DCM, Chloroform, Methanol,
Solubility Acetonitrile; Sparingly soluble in water.[1][2][3]

[4]115]

Nucleophilic substitution at
Key Reactivity
-carbon; Amide hydrolysis.[1]

Structural Context & Prilocaine Differentiation

Researchers often confuse this compound with the precursor for the local anesthetic
Prilocaine.[1] It is vital to distinguish the two to prevent synthetic failure.

o Target Compound (This Protocol):2-chloro-N-propylpropanamide[1][2][3][4][5][6][7][8][9]
[10][11]

o Structure: Propyl group attached to Amide Nitrogen.[1]

o Use: Synthesis of N-propyl-2-amino-propanamide libraries.
 Prilocaine Intermediate:2-chloro-N-(2-methylphenyl)propanamide[1]

o Structure: o-Tolyl group attached to Amide Nitrogen.[1]

o Use: Synthesis of Prilocaine (which has a propyl group on the alpha amine, not the amide
nitrogen).[1]
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Core Protocol A: Synthesis of 2-Chloro-N-
propylpropanamide

If the building block is not purchased, it must be synthesized with high purity to avoid
oligomerization.[1]

Reaction Scheme
[1]

Materials

» Reagents: 2-Chloropropionyl chloride (1.0 equiv), Propylamine (1.0 equiv).[1]
o Base: Triethylamine (TEA) or Diisopropylethylamine (DIPEA) (1.1 equiv).[1]

e Solvent: Dichloromethane (DCM) (anhydrous).[1]

Step-by-Step Procedure

e Setup: Flame-dry a 250 mL round-bottom flask (RBF) and equip with a magnetic stir bar and
nitrogen inlet.

e Solvation: Dissolve Propylamine (5.91 g, 100 mmol) and TEA (11.1 g, 110 mmol) in DCM
(100 mL). Cool the solution to 0°C using an ice bath.

» Addition: Add 2-Chloropropionyl chloride (12.7 g, 100 mmol) dropwise over 30 minutes.
Caution: Exothermic reaction.[1] Maintain internal temp < 5°C.

o Reaction: Allow the mixture to warm to room temperature (25°C) and stir for 3 hours. Monitor
by TLC (30% EtOAc/Hexanes) for disappearance of amine.[1]

o Workup:
o Quench with water (50 mL).
o Wash organic layer with 1M HCI (2 x 50 mL) to remove unreacted amine/TEA.[1]

o Wash with Sat. NaHCO3 (2 x 50 mL) and Brine (50 mL).
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o Dry over anhydrous

, filter, and concentrate in vacuo.
 Purification: If necessary, purify via flash column chromatography (Silica gel, 0-30% EtOAc in
Hexanes).
Core Protocol B: Nucleophilic Substitution (Library
Generation)

This is the primary application: displacing the chlorine atom with a nucleophile (amine, thiol, or
alkoxide) to create bioactive molecules.[1]

Reaction Mechanism
The reaction proceeds via a classic
mechanism.[1] The nucleophile attacks the

-carbon from the backside, displacing the chloride ion.[1] Inversion of configuration occurs if the
starting material is chiral.[1]

Visualization: Reaction Workflow

2-chloro-N-propylpropanamide
(Electrophile)

Conditions:
K2CO03, MeCN
60-80°C, 4-12h

Alpha-Substituted
N-propylpropanamide

Nucleophile
(Sec. Amine / Thiol)

Click to download full resolution via product page

Figure 1: General workflow for functionalizing 2-chloro-N-propylpropanamide via nucleophilic
substitution.

Experimental Protocol
Objective: Synthesis of 2-(pyrrolidin-1-yl)-N-propylpropanamide.
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e Reactants:

o

[¢]

[¢]

[e]

Substrate: 2-chloro-N-propylpropanamide (1.0 equiv, 1.5 g, 10 mmol).[1]
Nucleophile: Pyrrolidine (1.2 equiv, 0.85 g, 12 mmol).[1]
Base: Potassium Carbonate (

) (2.0 equiv, anhydrous).[1]

Solvent: Acetonitrile (MeCN) (20 mL).[1]

e Procedure:

[¢]

Mix: In a pressure vial or RBF, combine the substrate, pyrrolidine, and

in MeCN.

Heat: Heat the mixture to 60°C for 6 hours.
= Note: Use KI (0.1 equiv) as a catalyst (Finkelstein condition) if reaction is sluggish.[1]

Monitor: Check TLC (solvent system: 5% MeOH in DCM). Product will be more polar than
the starting chloride.[1]

Filtration: Cool to RT. Filter off the inorganic salts (

L KCI).[1]

Concentration: Evaporate the filtrate to yield the crude oil.

Purification: The product is an amine.[1] Purify by acid-base extraction:
1. Dissolve crude in EtOAc.[1]

2. Extract into 1M HCI (aqueous).

3. Discard organic layer (removes non-basic impurities).[1]

4. Basify aqueous layer to pH 10 with NaOH.[1]
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5. Extract back into DCM (3x).[1]

6. Dry and concentrate.

Data Summary: Optimization Parameters

Optimization for Steric

Parameter Standard Condition

Bulk

o DMF or DMSO (Higher T

Solvent Acetonitrile (MeCN)

allowed)
Base (Solid) DIPEA (Liquid, soluble)
Catalyst None Sodium lodide (Nal, 10 mol%)
Temperature 60°C 80-100°C

Safety & Handling (SDS Highlights)

e Hazard Class: Skin Irritant (Category 2), Eye Irritant (Category 2A).[1]
o Specific Risk:

-chloro amides are alkylating agents.[1] They can cause allergic skin reactions
(sensitization).[1]

o PPE: Nitrile gloves (double gloving recommended), safety goggles, and fume hood are
mandatory.[1]

o Spill Management: Quench with dilute ammonia or amine solution to deactivate the
alkylating potential before disposal.[1]
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comparison and crystallographic data of alpha-chloro amides).[1]

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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